2-Ethyl-6-[(4-methoxyphenyl)methyl]-4,7,8-trimethylpurino[7,8-a]imidazole-1,3-dione
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Description
2-Ethyl-6-[(4-methoxyphenyl)methyl]-4,7,8-trimethylpurino[7,8-a]imidazole-1,3-dione is a useful research compound. Its molecular formula is C20H23N5O3 and its molecular weight is 381.436. The purity is usually 95%.
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Scientific Research Applications
Synthesis and Precursor Applications
Research has demonstrated various methods for synthesizing imidazole and purine derivatives, which are crucial for developing pharmaceuticals and biologically active compounds. For example, Alves et al. (1994) describe the synthesis of disubstituted 1-benzylimidazoles, serving as important precursors to purine analogs, through reactions involving benzylisonitrile and diaminomaleonitrile or ethyl formimidate and benzylamine, leading to compounds with potential biological activities (Alves, Proença, & Booth, 1994).
Potential Biological Activity
Nilov et al. (1995) explored the synthesis of 7,8-polymethylenepurine derivatives, revealing their precursors to compounds with antiviral and antihypertensive activities. This research highlights the potential of certain purine derivatives in developing new therapeutic agents (Nilov, Kadushkin, Kerbnikova, Nikolaeva, Peters, Gus’kova, Dubinskii, & Granik, 1995).
Structural Characterization and Modeling
Hęclik et al. (2017) conducted detailed spectral characterization and quantum-mechanical modeling of esters with imidazo[1,5-c]quinazoline-3,5-dione ring, providing insight into the chemical structure and stability of these compounds. Such studies are crucial for understanding the reactivity and potential applications of novel imidazole derivatives (Hęclik, Szyszkowska, Trzybiński, Woźniak, Klásek, & Zarzyka, 2017).
Conformational Analysis and Bioactivity Potential
Kumar et al. (2020) performed conformational analysis, quantum descriptors, and molecular docking studies on new imidazole derivatives, assessing their bioactive potentials. Such research is fundamental in drug design, helping to predict the biological activities of compounds before synthesis and testing (Kumar, Mary, Pradhan, Brahman, Mary, Serdaroğlu, Rad, & Roxy, 2020).
properties
IUPAC Name |
2-ethyl-6-[(4-methoxyphenyl)methyl]-4,7,8-trimethylpurino[7,8-a]imidazole-1,3-dione |
Source
|
---|---|---|
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C20H23N5O3/c1-6-23-18(26)16-17(22(4)20(23)27)21-19-24(12(2)13(3)25(16)19)11-14-7-9-15(28-5)10-8-14/h7-10H,6,11H2,1-5H3 |
Source
|
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI Key |
IBFWDYSMCXXFMW-UHFFFAOYSA-N |
Source
|
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
CCN1C(=O)C2=C(N=C3N2C(=C(N3CC4=CC=C(C=C4)OC)C)C)N(C1=O)C |
Source
|
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C20H23N5O3 |
Source
|
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Weight |
381.4 g/mol |
Source
|
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
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Please be aware that all articles and product information presented on BenchChem are intended solely for informational purposes. The products available for purchase on BenchChem are specifically designed for in-vitro studies, which are conducted outside of living organisms. In-vitro studies, derived from the Latin term "in glass," involve experiments performed in controlled laboratory settings using cells or tissues. It is important to note that these products are not categorized as medicines or drugs, and they have not received approval from the FDA for the prevention, treatment, or cure of any medical condition, ailment, or disease. We must emphasize that any form of bodily introduction of these products into humans or animals is strictly prohibited by law. It is essential to adhere to these guidelines to ensure compliance with legal and ethical standards in research and experimentation.